![molecular formula C18H19N3O2 B4462160 N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide](/img/structure/B4462160.png)
N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide
Overview
Description
N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
BZP acts as a dopamine and serotonin receptor agonist, which means that it binds to these receptors and activates them. This leads to an increase in the release of dopamine and serotonin, which are neurotransmitters that play a crucial role in regulating mood, motivation, and reward. BZP also inhibits the reuptake of dopamine and serotonin, which prolongs their activity in the brain.
Biochemical and Physiological Effects:
BZP has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which can lead to an increase in mood, motivation, and reward. BZP has also been found to enhance cognitive function and memory. However, it can also cause adverse effects such as anxiety, restlessness, and insomnia.
Advantages and Limitations for Lab Experiments
BZP has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. However, BZP also has limitations for lab experiments. It can cause adverse effects such as anxiety, restlessness, and insomnia, which can affect the accuracy of experimental results. Additionally, it is important to use BZP in controlled doses to avoid potential toxicity.
Future Directions
There are several future directions for the study of BZP. One potential direction is to investigate its potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Another direction is to further explore its effects on the central nervous system, including its ability to enhance cognitive function and memory. Additionally, there is a need to study the potential long-term effects of BZP use and to develop safer alternatives for lab experiments.
Scientific Research Applications
BZP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a dopamine and serotonin receptor agonist, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and depression. BZP has also been studied for its effects on the central nervous system, including its ability to enhance cognitive function and memory.
properties
IUPAC Name |
N-[1-(1H-benzimidazol-2-yl)propyl]-4-methoxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-3-14(17-19-15-6-4-5-7-16(15)20-17)21-18(22)12-8-10-13(23-2)11-9-12/h4-11,14H,3H2,1-2H3,(H,19,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKAOWGWMOYCGKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=NC2=CC=CC=C2N1)NC(=O)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.